Cas no 4021-50-5 (4-(Trifluoromethylthio)benzaldehyde)

• Product Name: 4-(Trifluoromethylthio)benzaldehyde
• CAS No: 4021-50-5
• MF: C₈H₅F₃OS
• MW: 206.184911489487
• MDL: MFCD00129191
• CID: 84908
• PubChem ID: 2777846
• Update Time: 2025-09-18

4-(Trifluoromethylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((Trifluoromethyl)thio)benzaldehyde
• 4-[(Trifluoromethyl)-thio]-benzaldehyde
• 4-(Trifluoromethylthio)benzaldehyde
• 4-(trifluoromethylsulfanyl)benzaldehyde
• 4-Trifluoromethylthiobenzaldehyde
• 4-((Trifluoromethyl)sulfanyl)benzaldehyde
• 4-[(trifluoromethyl)sulfanyl]benzaldehyde
• 4-[(trifluoromethyl)thio]benzaldehyde
• Benzaldehyde, 4-[(trifluoromethyl)thio]-
• KSC582M6P
• 4-trifluomethylthio benzoldehyde
• RARECHEM GT HW 0381
• OPAXHVNZGUGCKW-UHFFFAOYSA-N
• BBL100532
• STL554326
• SBB093623
• 4-trifluoromethylsulfanyl-benzaldehyde
• 4-[(trifluoromethyl)sulphanyl]benzaldehyde
• 4-(Trifluoromethylthio)benzaldehyde, 90%
• AM62291
• FT-0617326
• Z166646638
• FS-4245
• DTXSID90380681
• AKOS005254548
• A824984
• 4021-50-5
• EN300-23909
• SCHEMBL833952
• SY048969
• 4-(trifluoromethyl)thiobenzaldehyde
• 4-trifluomethylthio benzoldehye
• T2405
• MFCD00129191
• DB-049551

• MDL： MFCD00129191
• Inchi： 1S/C8H5F3OS/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-5H
• InChI Key： OPAXHVNZGUGCKW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C=O)=CC=1
• BRN： 2328411

Computed Properties

• Exact Mass: 206.00100
• Monoisotopic Mass: 206.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Experimental Properties

• Color/Form: White to yellow solid or liquid
• Density: 1.37
• Melting Point: 29-31 °C (lit.)
• Boiling Point: 85°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.511(lit.)
• PSA: 42.37000
• LogP: 3.11100
• Sensitiveness: Stench

4-(Trifluoromethylthio)benzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT, AIR SENSITIVE, STENCH
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone